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Compound of Interest

Compound Name: YKAs3003

Cat. No.: B611888 Get Quote

This document provides a comprehensive technical overview of the chemical properties,

biological activity, and experimental characterization of YKAs3003, a novel inhibitor of bacterial

β-ketoacyl-acyl carrier protein synthase III (KAS III).

Core Chemical Properties
YKAs3003 is a small molecule with the IUPAC name 4-Cyclohexyliminomethyl-benzene-1,3-

diol.[1] It is identified by the CAS Number 329180-48-5.[1] The compound has a chemical

formula of C13H17NO2, a molecular weight of 219.28 g/mol , and an exact mass of 219.1259.

[1] Elemental analysis shows it is composed of Carbon (71.21%), Hydrogen (7.81%), Nitrogen

(6.39%), and Oxygen (14.59%).[1] Physically, YKAs3003 presents as a white to off-white solid

powder.[1]
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Property Value Source

IUPAC Name
4-Cyclohexyliminomethyl-

benzene-1,3-diol
[1]

CAS Number 329180-48-5 [1]

Chemical Formula C13H17NO2 [1]

Molecular Weight 219.28 g/mol [1]

Exact Mass 219.1259 [1]

Appearance White to off-white solid powder [1]

Purity >98% [1]

SMILES Code
OC1=CC=C(/C=N/C2CCCCC2

)C(O)=C1
[1]

InChI Key
UGMBMYJAUTUEJB-

NTEUORMPSA-N
[1]

Biological Activity and Mechanism of Action
YKAs3003 is a potent inhibitor of Escherichia coli β-ketoacyl-acyl carrier protein synthase III

(ecKAS III), a key enzyme in the bacterial fatty acid synthesis pathway.[2] This pathway is

essential for bacterial survival, making KAS III a target for novel antimicrobial agents. By

inhibiting this enzyme, YKAs3003 disrupts the production of necessary fatty acids, leading to

an antibacterial effect. This is demonstrated by its minimal inhibitory concentration (MIC)

values, which range from 128 to 256 μg/mL against a variety of bacteria.[2]
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Bacterial Fatty Acid Synthesis (FAS II) Inhibition Mechanism
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Figure 1: Inhibition of the Bacterial Fatty Acid Synthesis Pathway by YKAs3003.

Experimental Protocols
The characterization of YKAs3003 involves several key experimental procedures. Below are

detailed methodologies for two such core experiments.

This assay quantitatively measures the inhibitory effect of YKAs3003 on the activity of the KAS

III enzyme.

Objective: To determine the IC50 value of YKAs3003 against ecKAS III.
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Materials:

Purified ecKAS III enzyme

Acetyl-CoA (substrate)

Malonyl-ACP (substrate)

DTNB (5,5'-dithiobis-(2-nitrobenzoic acid))

YKAs3003 stock solution (in DMSO)

Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

96-well microplate

Microplate reader

Procedure:

Prepare serial dilutions of YKAs3003 in the assay buffer.

In a 96-well plate, add the purified ecKAS III enzyme to each well.

Add the diluted YKAs3003 or DMSO (vehicle control) to the respective wells.

Incubate the plate for 15 minutes at room temperature to allow for inhibitor binding.

Initiate the enzymatic reaction by adding the substrates, Acetyl-CoA and Malonyl-ACP.

The reaction releases Coenzyme A (CoA-SH), which reacts with DTNB to produce a

yellow-colored product.

Monitor the change in absorbance at 412 nm over time using a microplate reader.

Calculate the rate of reaction for each inhibitor concentration.

Plot the reaction rate against the logarithm of the inhibitor concentration and fit the data to

a dose-response curve to determine the IC50 value.
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This assay determines the lowest concentration of YKAs3003 that prevents visible growth of a

target bacterium.

Objective: To determine the antibacterial efficacy of YKAs3003.

Materials:

YKAs3003 stock solution

Bacterial strain (e.g., E. coli)

Cation-adjusted Mueller-Hinton Broth (MHB)

96-well microplate

Bacterial inoculum standardized to 5 x 10^5 CFU/mL

Incubator

Procedure:

Perform a two-fold serial dilution of YKAs3003 across the wells of a 96-well plate using

MHB.

Add the standardized bacterial inoculum to each well. Include a positive control (no

inhibitor) and a negative control (no bacteria).

Incubate the plate at 37°C for 18-24 hours.

After incubation, visually inspect the wells for turbidity (bacterial growth).

The MIC is defined as the lowest concentration of YKAs3003 in which no visible growth is

observed.
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Experimental Workflow: MIC Assay
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Figure 2: General workflow for the Minimum Inhibitory Concentration (MIC) assay.

Storage and Handling
YKAs3003 should be stored under specific conditions to maintain its stability. For short-term

storage (days to weeks), it is recommended to keep it in a dry, dark place at 0 - 4°C.[1] For

long-term storage (months to years), it should be kept at -20°C.[1] The compound is shipped

under ambient temperature as a non-hazardous chemical.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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